Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate
Overview
Description
“Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate” is a chemical compound with the molecular formula C13H10BrNO3S . It is a solid substance and has a molecular weight of 340.2 .
Synthesis Analysis
The synthesis of thiophene derivatives, such as “Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate”, has been a topic of interest for many scientists due to their potential as biologically active compounds . Various methods have been used for the synthesis of thiophene derivatives, including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis . The Gewald reaction, for instance, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives .Molecular Structure Analysis
The IUPAC name for this compound is methyl 3- [ (4-bromobenzoyl)amino]-2-thiophenecarboxylate . The InChI code for this compound is 1S/C13H10BrNO3S/c1-18-13(17)11-10(6-7-19-11)15-12(16)8-2-4-9(14)5-3-8/h2-7H,1H3, (H,15,16) .Physical And Chemical Properties Analysis
“Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate” is a solid substance . It has a molecular weight of 340.2 .Scientific Research Applications
Based on the available information, here is a comprehensive analysis of the potential scientific research applications of “Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate”, focusing on six unique applications:
Medicinal Chemistry
Thiophene derivatives are known to be a class of biologically active compounds. They are often explored by medicinal chemists to develop advanced compounds with various biological effects . “Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate” could potentially be used in the synthesis of new pharmaceuticals targeting specific diseases or conditions.
Anticancer Agents
Some thiophene derivatives are used as raw materials in the synthesis of anticancer agents . The specific compound may serve as a precursor or an intermediate in the development of novel anticancer drugs.
Anti-atherosclerotic Agents
Thiophenes can also be involved in the synthesis of agents aimed at combating atherosclerosis . “Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate” might be useful in creating new treatments for this cardiovascular disease.
Metal Complexing Agents
Due to their ability to act as ligands, thiophene derivatives can form complexes with metals, which can have various applications, including catalysis and materials science .
Development of Insecticides
Thiophenes have been used in the development of insecticides . Research into “Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate” could lead to new pest control solutions.
Antimicrobial Activity
There is research indicating that certain thiophene derivatives have antimicrobial properties . This suggests that “Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate” could be studied for its potential use in creating new antimicrobial agents.
Safety and Hazards
properties
IUPAC Name |
methyl 2-[(4-bromobenzoyl)amino]thiophene-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BrNO3S/c1-18-13(17)10-6-7-19-12(10)15-11(16)8-2-4-9(14)5-3-8/h2-7H,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDIQVYOBMFTWEF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(SC=C1)NC(=O)C2=CC=C(C=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BrNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate | |
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